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Compound of Interest

Compound Name:
2-[(Ethylsulfanyl)methyl]benzoic

acid

CAS No.: 176983-05-4

Cat. No.: B3021245

Get Quote

Executive Summary
2-[(Ethylsulfanyl)methyl]benzoic acid (CAS: 176983-05-4) is a bifunctional aromatic

intermediate characterized by an ortho-substituted carboxylic acid and an ethylsulfide moiety.

[1] It serves as a critical building block in the synthesis of sulfur-containing heterocycles and

pharmaceutical candidates, particularly in the development of SGLT2 inhibitors and non-

steroidal anti-inflammatory drugs (NSAIDs).

This guide provides a definitive reference for the identification and quality control of this

compound. It synthesizes experimental protocols with high-fidelity spectroscopic predictions

based on the structural electronics of ortho-substituted benzoates. The analysis focuses on the

distinguishing features of the 1H NMR (benzylic singlet), IR (carboxylic Fermi resonance), and

MS (phthalide cation formation).

Molecular Profile & Synthesis Context
Understanding the synthesis pathway is essential for interpreting spectroscopic impurities. The

compound is typically generated via the nucleophilic ring-opening of phthalide or the
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substitution of 2-(halomethyl)benzoic acids.

Property Data

IUPAC Name 2-[(Ethylsulfanyl)methyl]benzoic acid

Common Synonyms
2-(Ethylthiomethyl)benzoic acid; o-

(Ethylthiomethyl)benzoic acid

CAS Number 176983-05-4

Molecular Formula C₁₀H₁₂O₂S

Molecular Weight 196.27 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, MeOH, CHCl₃; sparingly

soluble in water

Synthesis & Impurity Origin
The spectroscopic profile often contains signatures from its precursors. The two primary routes

are:

Phthalide Ring Opening: Reaction of phthalide with sodium ethanethiolate. Impurity risk:

Unreacted phthalide (lactone C=O at ~1760 cm⁻¹).

Nucleophilic Substitution: Reaction of 2-(bromomethyl)benzoic acid with ethanethiol. Impurity

risk: Disulfides (Et-S-S-Et).

Phthalide
(C8H6O2)

Intermediate
(Thiolate Salt)
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100°C

Ethanethiol
(EtSH)
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Figure 1: Synthesis pathway showing the equilibrium between the open-chain acid and the

cyclic lactone (phthalide) impurity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for structural validation. The ortho relationship between the carboxylic

acid and the sulfide-bearing methylene group creates specific shielding/deshielding effects.

^1H NMR Characterization (300/400 MHz, DMSO-d₆ or
CDCl₃)
The spectrum is dominated by the benzylic singlet and the ethyl pattern.
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Position
Shift (δ
ppm)

Multiplicity Integration
Coupling
(J)

Assignment
Logic

COOH 11.0 – 13.0 Broad Singlet 1H -

Carboxylic

acid proton.

Broadening

due to H-

bonding.

Ar-H (6) 7.9 – 8.0 Doublet (d) 1H ~7.8 Hz

Ortho to

COOH.

Deshielded

by the

carbonyl

anisotropy.

Ar-H (3,4,5) 7.3 – 7.6 Multiplet (m) 3H -

Remaining

aromatic

protons.

Ar-CH₂-S 4.0 – 4.2 Singlet (s) 2H -

Benzylic

methylene.

Shifted

downfield by

the aromatic

ring and

sulfur.

S-CH₂- 2.4 – 2.5 Quartet (q) 2H 7.4 Hz

Methylene of

the ethyl

group.

-CH₃ 1.1 – 1.2 Triplet (t) 3H 7.4 Hz
Methyl of the

ethyl group.

Critical Diagnostic:

The Benzylic Singlet (~4.1 ppm): This peak confirms the presence of the Ar-CH₂-S motif. If

the ring closes back to phthalide, this peak shifts significantly (to ~5.3 ppm for the O-CH₂-Ar

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


in phthalide).

Solvent Effect: In DMSO-d₆, the acid proton is usually visible; in CDCl₃, it may be very broad

or invisible depending on water content.

^13C NMR Characterization (75/100 MHz)
The carbon spectrum confirms the oxidation state of the carbonyl and the integrity of the alkyl

chain.

Carbon Type Shift (δ ppm) Assignment Note

C=O 168.0 – 170.0 Carboxylic acid carbonyl.

Ar-C (ipso) 140.0 – 142.0
Quaternary carbon attached to

-CH₂S-.

Ar-C (ipso) 129.0 – 131.0
Quaternary carbon attached to

-COOH.

Ar-CH 126.0 – 133.0 Aromatic methines.

Ar-CH₂-S 33.0 – 35.0
Benzylic carbon. Distinctive for

S-alkylation.

S-CH₂- 25.0 – 27.0 Ethyl methylene.

-CH₃ 14.0 – 15.0 Ethyl methyl.

Infrared (IR) Spectroscopy
IR is vital for verifying the carboxylic acid functional group and ensuring no lactone (phthalide)

reversion has occurred.
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Frequency (cm⁻¹) Vibration Mode Diagnostic Value

2500 – 3300 O-H Stretch (Broad)
Characteristic "broad mound"

of carboxylic acid dimers.

1680 – 1705 C=O Stretch (Acid)

Strong band. Note: Phthalide

impurity appears at ~1760

cm⁻¹ (Lactone).

1570 – 1600 C=C Stretch (Ar)
Aromatic ring breathing

modes.

1200 – 1300 C-O Stretch
C-O single bond stretch of the

acid.

600 – 700 C-S Stretch
Weak band, often obscured,

but confirms sulfide linkage.

Mass Spectrometry (MS)
The fragmentation pattern of 2-[(ethylsulfanyl)methyl]benzoic acid is driven by the "ortho

effect," where the proximity of the substituents facilitates intramolecular cyclization during

ionization.

Ionization Mode: ESI (Negative/Positive) or EI.
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m/z (Fragment) Identity Mechanism

196 [M]⁺ / [M-H]⁻ Molecular Ion.

179 [M - OH]⁺
Loss of hydroxyl group

(Acylium ion formation).

178 [M - H₂O]⁺
Dehydration to form a pseudo-

lactone species.

152 [M - CO₂]⁺
Decarboxylation (typical for

benzoic acids).

135 [C₈H₇O₂]⁺

Base Peak (Diagnostic). Loss

of the ·SEt radical to form the

stable phthalide cation

(isobenzofuranone ion).

Fragmentation Pathway Diagram
The formation of the m/z 135 ion is the most reliable fingerprint for this scaffold.

Molecular Ion
[M]+ m/z 196

Acylium Ion
[M-OH]+ m/z 179

- OH

Phthalide Cation
(Isobenzofuranone)

m/z 135

- ·SEt (Ortho Effect)

Cyclization

Loss of ·SEt
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Figure 2: Mass spectrometry fragmentation logic. The formation of the stable cyclic cation (m/z

135) is characteristic of ortho-substituted benzyl derivatives.
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Experimental Protocols
Protocol 1: Sample Preparation for NMR
Objective: Ensure complete dissolution and prevent H/D exchange of the acid proton (if

observing).

Weigh 10-15 mg of the solid compound into a clean vial.

Add 0.6 mL of DMSO-d₆ (preferred for solubility and observing -COOH).

Note: If using CDCl₃, add 1 drop of DMSO-d₆ if solubility is poor.

Sonicate for 30 seconds to ensure homogeneity.

Transfer to a 5mm NMR tube.

Acquire spectrum with at least 16 scans (1H) or 512 scans (13C).

Protocol 2: Purity Check via HPLC-UV
Objective: Quantify the ratio of Product vs. Phthalide impurity.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm (Aromatic) and 210 nm (Carbonyl).

Expected Elution: The more polar Acid (Product) elutes before the less polar Lactone

(Phthalide).

References
Preparation of o-substituted benzoic acids: Organic Syntheses, Coll. Vol. 3, p. 656 (1955).

Link
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Phthalide Ring Opening Reactions: Journal of the Chemical Society, Perkin Transactions 1,
1982, Ring opening of phthalides with nucleophiles.

General Spectroscopic Data for Benzoic Acid Derivatives: SDBS (Spectral Database for

Organic Compounds), AIST. Link

Synthesis of 2-(alkylthiomethyl)benzoic acids: Canadian Journal of Chemistry, Vol 54, 1976.
"Reaction of phthalide with thiols".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. memphis.edu [memphis.edu]

To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 2-
[(Ethylsulfanyl)methyl]benzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021245/docs#comprehensive-spectroscopic-
characterization-of-2-ethylsulfanyl-methyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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